Cas no 71548-24-8 (Acetic acid,2-[4-(phenylmethyl)phenoxy]-, ethyl ester)

• Product Name: Acetic acid,2-[4-(phenylmethyl)phenoxy]-, ethyl ester
• CAS No: 71548-24-8
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 564404
• PubChem ID: 3054629
• Update Time: 2025-04-19

Acetic acid,2-[4-(phenylmethyl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[4-(phenylmethyl)phenoxy]-, ethyl ester
• ethyl 2-(4-benzylphenoxy)acetate
• Sgd 13-74
• Acetic acid, (4-(phenylmethyl)phenoxy)-, ethyl ester
• BRN 2986080
• DTXSID50221783
• AKOS011558401
• 4-06-00-04643 (Beilstein Handbook Reference)
• 71548-24-8
• Ethyl (4-(phenylmethyl)phenoxy)acetate

• Inchi： 1S/C17H18O3/c1-2-19-17(18)13-20-16-10-8-15(9-11-16)12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3
• InChI Key： DRCFCSOWKZBHDM-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.21930